Cas no 131988-63-1 (α-Amino-3-pyridineacetonitrile)

• Product Name: α-Amino-3-pyridineacetonitrile
• CAS No: 131988-63-1
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD09042089
• CID: 102219
• PubChem ID: 15180125
• Update Time: 2025-10-05

α-Amino-3-pyridineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(pyridin-3-yl)acetonitrile
• 2-amino-2-pyridin-3-ylacetonitrile
• 3-Pyridineacetonitrile,a-amino-
• 3-Pyridineacetonitrile,alpha-amino-(9CI)
• 2-amino-2-(3-pyridyl)acetonitrile
• 2-amino-2-pyrid-3-yl-ethanenitrile
• amino(pyridin-3-yl)acetonitrile
• Amino-[3]pyridyl-acetonitril
• amino-[3]pyridyl-acetonitrile
• SGCPBVKKDRXBIB-UHFFFAOYSA
• a-aMino-3-Pyridineacetonitrile
• alpha-amino-alpha(3-pyridyl)acetonitril
• 3-Pyridineacetonitrile, alpha-amino-
• SGCPBVKKDRXBIB-UHFFFAOYSA-
• InChI=1/C7H7N3/c8-4-7(9)6-2-1-3-10-5-6/h1-3,5,7H,9H2
• SGCPBVKKDRXBIB-UHFFFAOYSA-N
• SB54283
• CF8ZXY52PP
• AKOS016051326
• DTXSID90569696
• CS-0438820
• AKOS000124088
• EN300-31132
• alpha-Amino-alpha-(3-pyridyl)acetonitrile
• alpha-Amino-3-pyridineacetonitrile
• 131988-63-1
• SCHEMBL5931850
• α-Amino-3-pyridineacetonitrile

• MDL： MFCD09042089
• Inchi： 1S/C7H7N3/c8-4-7(9)6-2-1-3-10-5-6/h1-3,5,7H,9H2
• InChI Key： SGCPBVKKDRXBIB-UHFFFAOYSA-N
• SMILES： NC(C#N)C1C=NC=CC=1

Computed Properties

• Exact Mass: 133.06400
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.70000
• LogP: 1.30528

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on α-Amino-3-pyridineacetonitrile

α-Amino-3-pyridineacetonitrile (CAS No. 131988-63-1): A Comprehensive Overview

The compound α-amino-3-pyridineacetonitrile, identified by the CAS registry number 131988-63-1, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines an amino group (-NH2) and a nitrile group (-CN) attached to a pyridine ring. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, serves as the central framework of this molecule. The amino group is positioned at the alpha position relative to the pyridine ring, while the nitrile group is located at the third position of the pyridine ring. This arrangement imparts distinctive chemical properties to α-amino-3-pyridineacetonitrile, making it a subject of interest in fields such as organic chemistry, pharmacology, and materials science.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing α-amino-3-pyridineacetonitrile. One such approach involves the use of transition metal catalysts to facilitate coupling reactions between appropriate intermediates. For instance, a study published in the Journal of Organic Chemistry demonstrated that palladium-catalyzed cross-coupling reactions can efficiently yield α-amino-3-pyridineacetonitrile with high purity and yield. This method not only enhances the scalability of production but also reduces the environmental footprint compared to traditional synthesis routes.

The chemical properties of α-amino-3-pyridineacetonitrile are heavily influenced by its functional groups. The amino group imparts basicity and nucleophilicity, while the nitrile group introduces electron-withdrawing effects and potential for further functionalization. These properties make α-amino-3-pyridineacetonitrile a versatile building block in organic synthesis. For example, researchers have utilized this compound as a precursor for constructing bioactive molecules, including potential drug candidates for treating diseases such as cancer and neurodegenerative disorders.

In terms of biological activity, recent studies have highlighted the potential of α-amino-3-pyridineacetonitrile as a lead compound for drug discovery. A research team from the University of California reported that this compound exhibits moderate inhibitory activity against certain enzymes associated with cancer cell proliferation. Furthermore, its ability to penetrate cellular membranes suggests that it could serve as a scaffold for developing more potent and selective drug candidates.

The application of α-amino-3-pyridineacetonitrile extends beyond pharmacology into materials science. Due to its aromatic structure and functional groups, this compound has been investigated as a component in advanced materials such as conductive polymers and coordination polymers. For instance, scientists at MIT have explored its use in creating self-healing polymers that exhibit enhanced mechanical properties and electrical conductivity.

From an environmental perspective, understanding the fate and behavior of α-amino-3-pyridineacetonitrile in natural systems is crucial for assessing its potential impact on ecosystems. Recent research conducted by environmental chemists at Stanford University has focused on determining the biodegradation pathways of this compound under various conditions. Their findings suggest that α-amino-3-pyridineacetonitrile undergoes microbial degradation through oxidative mechanisms, leading to the formation of less toxic byproducts.

In conclusion, α-amino-3-pyridineacetonitrile (CAS No. 131988-63-1) is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure and chemical properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its synthesis, biological activity, and environmental behavior, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.